2-(4-chlorophenyl)-7-(3,5-dimethyl-1H-pyrazol-1-yl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-(4-chlorophenyl)-7-(3,5-dimethylpyrazol-1-yl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C19H18ClN5/c1-11-10-17(24-13(3)9-12(2)22-24)25-19(21-11)14(4)18(23-25)15-5-7-16(20)8-6-15/h5-10H,1-4H3
• InChI Key: RXQGRRVGECMIJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC3=C(C(=NN23)C4=CC=C(C=C4)Cl)C)C)C
• Molecular Formula: C19H18ClN5
• Molecular Weight: 351.8 g/mol

Description

The compound 2-(4-chlorophenyl)-7-(3,5-dimethyl-1H-pyrazol-1-yl)-3,5-dimethylpyrazolo[1,5-a]pyrimidine (systematic name: 3-(4-chlorophenyl)-7-(3,5-dimethyl-1H-pyrazol-1-yl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine) is a pyrazolo[1,5-a]pyrimidine derivative with a molecular formula of C₁₉H₁₈ClN₅ and a molecular weight of 351.84 g/mol . Its structure features:

• A pyrazolo[1,5-a]pyrimidine core.
• A 4-chlorophenyl group at position 3.
• 3,5-Dimethyl-1H-pyrazole at position 6.
• Methyl groups at positions 2 and 5.

Its registry number is 850800-52-1 (ChemSpider ID: 1530478) .

Mechanism of Action

Target of Action

It is known that similar compounds have been found to interact with ion channels

Mode of Action

It has been suggested that similar compounds can bind to and allosterically modulate ion channels. Allosteric modulation refers to the alteration of a protein’s activity through the binding of a ligand at a site other than the protein’s active site.

Biochemical Pathways

Given the potential interaction with ion channels, it can be inferred that the compound may influence neuronal firing rates and related biochemical pathways

Result of Action

Similar compounds have been found to suppress cell growth and increase both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate.

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazolo[1,5-a]pyrimidine derivatives exhibit diverse biological activities influenced by substituent patterns and core modifications. Below is a detailed comparison of the target compound with structurally analogous molecules:

Structural and Functional Modifications

Compound from :

• Name : 2-[3-[(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenyl]-7-methyl-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine.
• Core Structure : A fused pyrazolo-triazolo-pyrimidine system, increasing ring complexity compared to the target compound’s pyrazolo[1,5-a]pyrimidine core.
• Substituents : A 4-chloro-3,5-dimethylpyrazole group attached via a methylene bridge to a phenyl ring.
• Implications : The triazolo-pyrimidine core may enhance π-π stacking interactions in biological targets, but the methylene bridge could reduce metabolic stability compared to the direct aryl linkage in the target compound .

Compounds from and :

• Example : 3,5-Disubstituted 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidines .
• Core Structure : Pyrazolo[1,5-a]pyrimidine with a CF₃ group at position 7.
• Key Differences :

• The CF₃ group increases lipophilicity (higher logP) and electron-withdrawing effects compared to the dimethylpyrazole group in the target compound.
• Substitutions at positions 3 and 5 (e.g., aryl, alkyl) modulate receptor selectivity. For instance, Hassan et al. (2017) reported CF₃-containing analogs with antitumor activity against breast cancer cell lines .

Compounds from and :

• Examples :

• MK80 : 5-(3,5-Bis(trifluoromethyl)phenyl)-2-(2-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one.
• MK86 : 1-(4-Chlorophenyl)-pyrazolo[1,5-a]pyrimidin-7(4H)-one.
  • Core Structure : Pyrazolo[1,5-a]pyrimidin-7-one (oxygen at position 7).
  • Key Differences :
• Substituents like bis(trifluoromethyl)phenyl (MK80) enhance steric bulk and hydrophobic interactions, likely influencing kinase inhibition profiles .

Compounds from :

• Example : N-(4-Chlorophenyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine (CAS: 890626-52-5).
• Core Structure : Pyrazolo[1,5-a]pyrimidine with an amine group at position 7.
• Key Differences :

• The 7-amine group introduces hydrogen-bond donor capacity, which may enhance target binding but reduce metabolic stability compared to the dimethylpyrazole group.
• Substituents at position 5 (propyl vs. methyl in the target compound) alter steric effects and lipophilicity .

Physicochemical and Pharmacokinetic Comparison

Property	Target Compound	7-(Trifluoromethyl) Analog	Pyrazolo-Triazolo-Pyrimidine	7-Oxo Derivative (MK80)
Molecular Weight (g/mol)	351.84	~370–400	469.34	452.25
logP (Predicted)	~3.5–4.0	~4.5–5.0	~5.2	~3.8
Hydrogen Bond Acceptors	5	5–6	7	6
Key Substituents	7-(3,5-Dimethylpyrazole)	7-CF₃	Fused triazolo-pyrimidine core	7-Oxo, 2-Cl-phenyl
Metabolic Stability	Moderate (steric shielding)	Low (CF₃ susceptibility)	Low (methylene bridge)	Moderate (oxo group)